2-((1-(furan-2-ylmethyl)-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide

• IUPAC Name: 2-[1-(furan-2-ylmethyl)imidazol-2-yl]sulfanyl-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C13H12N4O2S2/c18-11(16-12-14-4-7-20-12)9-21-13-15-3-5-17(13)8-10-2-1-6-19-10/h1-7H,8-9H2,(H,14,16,18)
• InChI Key: TWLBYENEWRXVNY-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CN2C=CN=C2SCC(=O)NC3=NC=CS3
• Molecular Formula: C13H12N4O2S2
• Molecular Weight: 320.4 g/mol

Description

2-((1-(furan-2-ylmethyl)-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide, commonly known as FIT-039, is a small molecule drug that has been developed as a potential therapeutic agent. It belongs to the class of thiazole-containing compounds and has been shown to exhibit various biological activities.

Scientific Research Applications

Anticancer Activities

• Synthesis and Anticancer Evaluation : Derivatives of 2-((1-(furan-2-ylmethyl)-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide were synthesized and showed promising anticancer activity against various human tumor cell lines, particularly melanoma-type cell lines. The compounds exhibited significant cytotoxicity with low GI50 values, indicating their potential as anticancer agents (Duran & Demirayak, 2012).

Antifungal Effects

• Antifungal Potential : The synthesis of heterocyclic compounds including derivatives of the mentioned compound showed potent antifungal effects against various fungi species, comparable to the standard antifungal drug ketoconazole (Kaplancıklı et al., 2013).

Antimicrobial Activity

• Anti-Helicobacter pylori Agents : Some derivatives of this compound demonstrated potent antimicrobial activity against Helicobacter pylori, a bacterium linked to stomach ulcers. Interestingly, the alteration of molecular structures within the same compound class yielded varying degrees of H2 antagonist and gastric antisecretory activities (Katsura et al., 1999).

Anticonvulsant Activities

• Synthesis and Anticonvulsant Examination : Certain derivatives of this compound displayed strong anticonvulsant properties, comparable to phenytoin, a widely used antiepileptic drug. These findings expanded the structure-activity relationships for this class of compounds (Kohn et al., 1993).

Chemical Reactions and Synthesis

• Decarboxylative Claisen Rearrangement Reactions : Furan-2-ylmethyl derivatives, including those similar to the compound , were used in Claisen rearrangement reactions, which are significant in organic synthesis (Craig et al., 2005).